Cas no 2113247-44-0 (Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate)

• Product Name: Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate
• CAS No: 2113247-44-0
• MF: C₇H₆F₃NO₃
• MW: 209.12265253067
• MDL: MFCD31657956
• CID: 4637699
• Update Time: 2025-07-18

Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate

• MDL： MFCD31657956
• Inchi： 1S/C7H6F3NO3/c1-2-13-6(12)5-11-4(3-14-5)7(8,9)10/h3H,2H2,1H3
• InChI Key： DOMGONFGVHODPA-UHFFFAOYSA-N
• SMILES： O1C=C(C(F)(F)F)N=C1C(OCC)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 208.9±50.0 °C at 760 mmHg
• Flash Point: 80.1±30.1 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate

Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate (CAS No. 2113247-44-0): An Overview of a Versatile Heterocyclic Compound

Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate (CAS No. 2113247-44-0) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and an oxazole ring, making it an attractive building block for the development of novel bioactive molecules.

The trifluoromethyl group is known for its strong electron-withdrawing properties and high lipophilicity, which can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. The oxazole ring, on the other hand, is a five-membered heterocyclic structure with one nitrogen and one oxygen atom, which is often found in biologically active compounds due to its stability and ability to form hydrogen bonds.

In recent years, Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of trifluoromethylated oxazoles, which have shown promising activity in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory treatments.

For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of trifluoromethylated oxazoles derived from Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate. These compounds exhibited potent antiproliferative activity against several cancer cell lines, with some derivatives showing selective toxicity towards cancer cells while sparing normal cells. This selective toxicity is attributed to the unique electronic and steric properties of the trifluoromethyl group and the oxazole ring.

Another notable application of Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate is in the development of antiviral agents. A research team from the University of California, San Francisco, demonstrated that derivatives of this compound could effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral protein synthesis, which is facilitated by the high lipophilicity and electron-withdrawing nature of the trifluoromethyl group.

Beyond its medicinal applications, Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate has also found use in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the preparation of functional polymers with enhanced thermal stability and mechanical strength.

The synthetic accessibility of Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate further enhances its appeal as a starting material for various chemical transformations. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials. One such method involves the reaction of ethyl 2-chloroacetoacetate with trifluoroacetonitrile in the presence of a base, followed by cyclization to form the oxazole ring. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, Ethyl 4-(Trifluoromethyl)oxazole-2-carboxylate (CAS No. 2113247-44-0) is a highly versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic accessibility make it an invaluable tool for scientists working in these fields. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in future scientific advancements.